Cas no 1393560-44-5 (5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one)

• Product Name: 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one
• CAS No: 1393560-44-5
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 5272065
• Update Time: 2026-03-09

5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidin-5(6H)-one, 7,8-dihydro-
• 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one

• Inchi： 1S/C7H7N3O/c11-7-5-3-8-4-10-6(5)1-2-9-7/h3-4H,1-2H2,(H,9,11)
• InChI Key： MSYWUMMQKFICAH-UHFFFAOYSA-N
• SMILES： C1=NC=C2C(=O)NCCC2=N1

Additional information on 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one

Latest Research Advances on 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one (CAS: 1393560-44-5) in Chemical Biology and Pharmaceutical Applications

The compound 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one (CAS: 1393560-44-5) has recently emerged as a promising scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic structure, characterized by a fused pyrido-pyrimidinone core, has attracted significant attention for its potential in targeting various disease pathways, particularly in oncology and infectious diseases. Recent studies have elucidated its mechanism of action, synthetic routes, and structure-activity relationships (SAR), positioning it as a key candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective kinase inhibitor, with notable activity against cyclin-dependent kinases (CDKs) and tyrosine kinases. Researchers optimized the scaffold to enhance binding affinity and reduce off-target effects, achieving nanomolar potency in vitro. The study highlighted the role of the pyrimidinone moiety in forming critical hydrogen bonds with kinase ATP-binding sites, while the pyridine ring contributed to hydrophobic interactions. These findings underscore the compound's potential as a lead structure for anticancer therapeutics.

In the realm of infectious diseases, a recent Nature Communications paper (2024) reported the compound's novel application as a viral protease inhibitor. Structural modifications at the 2- and 4-positions of the pyrido[4,3-d]pyrimidin-5-one core yielded derivatives with potent activity against SARS-CoV-2 main protease (Mpro), showing IC50 values in the low micromolar range. Molecular dynamics simulations revealed that these derivatives stabilize the protease dimer interface, disrupting viral replication. This discovery opens new avenues for developing broad-spectrum antiviral agents targeting structurally similar coronaviruses.

Synthetic methodology advancements have also been achieved, as documented in Organic Letters (2023). A novel one-pot cascade reaction was developed to construct the pyrido[4,3-d]pyrimidin-5-one core with high atom economy and excellent yields (typically >85%). This green chemistry approach utilizes readily available starting materials and minimizes purification steps, addressing previous challenges in large-scale synthesis. The optimized route has been successfully implemented in current Good Manufacturing Practice (cGMP) production for clinical trial material.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have provided critical insights into the compound's ADME (absorption, distribution, metabolism, and excretion) profile. The lead derivative exhibited favorable oral bioavailability (F = 68% in rodent models) and brain penetration, with a brain-to-plasma ratio of 0.85. Metabolic stability was significantly improved through strategic fluorination at the 7-position, reducing CYP450-mediated clearance while maintaining target engagement. These properties make the scaffold particularly attractive for central nervous system (CNS) drug development.

Emerging applications in targeted protein degradation were highlighted in a 2024 Cell Chemical Biology publication. Researchers designed proteolysis-targeting chimeras (PROTACs) incorporating the pyrido[4,3-d]pyrimidin-5-one scaffold as the warhead for E3 ligase recruitment. These bifunctional molecules demonstrated efficient degradation of oncogenic proteins (e.g., BRD4 and ERα) at low nanomolar concentrations, with prolonged pharmacodynamic effects compared to traditional inhibitors. This innovative approach leverages the compound's binding properties to expand its therapeutic potential beyond conventional inhibition strategies.

In conclusion, 5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one represents a multifaceted scaffold with demonstrated applications across multiple therapeutic areas. Recent advances in its medicinal chemistry optimization, synthetic accessibility, and novel mechanism exploration position it as a valuable platform for future drug discovery efforts. Ongoing clinical trials evaluating derivatives of this core structure (NCT05348772 and NCT05184413) will further validate its translational potential in coming years.